Cas no 1268141-41-8 (2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1268141-41-8
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5959192
• PubChem ID: 62120370
• Update Time: 2025-09-18

2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-fluoro-3-methylphenyl)-
• 2-(4-Fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid
• 1268141-41-8
• CS-0291116
• EN300-1842243
• SCHEMBL14306846
• AKOS011400436
• 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H11FO2/c1-6-4-7(2-3-10(6)12)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)
• InChI Key： MHLUSWNGBZAHGL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±42.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1268141-41-8)

2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1268141-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which imparts unique structural and electronic properties. The presence of a fluorine substituent at the para position of the phenyl ring and a methyl group at the meta position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the electron-withdrawing effects of the fluoro group and the steric hindrance provided by the methyl group. This combination not only influences its physical and chemical properties but also plays a crucial role in determining its biological activity. The cyclopropane ring is known for its high reactivity due to the strain in its three-membered carbon framework, which can be exploited to modulate interactions with biological targets.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to exhibit potent binding affinities with various biological receptors. The fluoro group, on the other hand, is widely recognized for its ability to enhance metabolic stability, improve oral bioavailability, and increase binding affinity through dipole interactions. The 4-fluoro-3-methylphenyl moiety in this compound specifically contributes to these effects, making it an attractive candidate for further pharmacological exploration.

Current research in the field of medicinal chemistry has demonstrated that compounds incorporating cyclopropane rings often exhibit novel mechanisms of action. For instance, studies have shown that cyclopropane derivatives can interact with enzymes and receptors in ways that traditional aromatic compounds cannot. This unique interaction profile makes them promising candidates for developing new therapeutic agents. The 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid structure, with its optimized substitution pattern, is well-positioned to explore these interactions further.

The synthesis of 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the introduction of the cyclopropane ring onto the aromatic backbone followed by functionalization at the desired positions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, which are crucial for obtaining the desired product structure.

One of the most compelling aspects of this compound is its potential application in drug development. The structural features of 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid suggest that it may be effective against a range of therapeutic targets. Preliminary computational studies have indicated that this molecule could interact with proteins involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier enhances its potential as a central nervous system (CNS) drug.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of a fluoro atom can significantly alter the pharmacokinetic properties of a drug, leading to improved efficacy and reduced side effects. In 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid, the fluoro group is strategically positioned to maximize these benefits while maintaining compatibility with biological targets. This has led researchers to explore its potential as a lead compound for various therapeutic applications.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and understanding its conformational dynamics. These studies have provided valuable insights into how modifications at different positions can influence its overall properties.

The pharmaceutical industry has always been keen on discovering new molecular entities with unique properties. 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid, with its distinctive structure and promising biological profile, fits well within this pursuit. Companies are increasingly investing in research to identify novel scaffolds that can be optimized for therapeutic use. This compound represents a significant step forward in this direction.

In conclusion, 2-(4-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1268141-41-8) is a structurally interesting compound with substantial potential in pharmaceutical applications. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.